Cas no 1213690-66-4 ((S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine)
1213690-66-4 structure
Product Name:(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine
CAS No:1213690-66-4
MF:C9H11ClFN
MW:187.641744852066
CID:5018402
Update Time:2025-07-30
(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- (S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine
-
- Inchi: 1S/C9H11ClFN/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5,9H,2,12H2,1H3/t9-/m0/s1
- InChI Key: QNQUBGPYUVRMSB-VIFPVBQESA-N
- SMILES: ClC1C=CC(=CC=1F)[C@H](CC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- XLogP3: 2.4
- Topological Polar Surface Area: 26
(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1690062-1g |
(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine |
1213690-66-4 | 98% | 1g |
¥8418.00 | 2024-08-09 |
(S)-1-(4-Chloro-3-fluorophenyl)propan-1-amine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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